Cas no 286011-30-1 (beta-Sitosteryl ferulate)

beta-Sitosteryl ferulate structure
beta-Sitosteryl ferulate structure
Product Name:beta-Sitosteryl ferulate
CAS No:286011-30-1
MF:C39H58O4
MW:590.875432491302
CID:5019730
Update Time:2023-08-25

beta-Sitosteryl ferulate Chemical and Physical Properties

Names and Identifiers

    • beta-Sitosteryl ferulate
    • Sitosteryl ferulate
    • beta-Sitosterol ferulate
    • Feruloyl-beta-sitosterol
    • trans-Sitosteryl ferulate
    • Ferulic acid beta-sitosterol ester
    • 4OLS68TN65
    • Sitosterol ferulate
    • Feruloyl-b-sitosterol
    • Feruloyl- -sitosterol
    • Stigmast-5-en-3-ol, 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate, (3beta)-
    • Stigmast-5-en-3-ol, 3-((2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate), (3beta)-
    • J3.658.528E
    • beta-Sitosterol, 4-hydroxy-3-me
    • Inchi: 1S/C39H58O4/c1-8-28(25(2)3)12-9-26(4)32-15-16-33-31-14-13-29-24-30(19-21-38(29,5)34(31)20-22-39(32,33)6)43-37(41)18-11-27-10-17-35(40)36(23-27)42-7/h10-11,13,17-18,23,25-26,28,30-34,40H,8-9,12,14-16,19-22,24H2,1-7H3/b18-11+/t26-,28-,30+,31+,32-,33+,34+,38+,39-/m1/s1
    • InChI Key: ROUSJNZGMHNWOS-OJJOFZOASA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 11
  • Complexity: 1010
  • XLogP3: 11.6
  • Topological Polar Surface Area: 55.8
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